1-(4,5-Dimethoxy-2-methylphenyl)-2-hydroxyethan-1-one

• CAS No.: 61407-20-3
• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 1-(4,5-dimethoxy-2-methylphenyl)-2-hydroxyethanone
• InChI: InChI=1S/C11H14O4/c1-7-4-10(14-2)11(15-3)5-8(7)9(13)6-12/h4-5,12H,6H2,1-3H3
• InChI Key: PJPKTFYSIKFBSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)CO)OC)OC

Description

1-(4,5-Dimethoxy-2-methylphenyl)-2-hydroxyethan-1-one is an organic compound with a complex structure that includes methoxy groups and a hydroxyethanone moiety

Preparation Methods

The synthesis of 1-(4,5-Dimethoxy-2-methylphenyl)-2-hydroxyethan-1-one can be achieved through several synthetic routes. One common method involves the reaction of 4,5-dimethoxy-2-methylbenzaldehyde with ethylene glycol in the presence of an acid catalyst to form the desired hydroxyethanone. Industrial production methods may involve optimized reaction conditions to maximize yield and purity, including controlled temperature, pressure, and the use of specific catalysts .

Chemical Reactions Analysis

1-(4,5-Dimethoxy-2-methylphenyl)-2-hydroxyethan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the hydroxyethanone group to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy groups can undergo nucleophilic substitution reactions, where they are replaced by other functional groups under specific conditions.

Common reagents and conditions used in these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. Major products formed from these reactions depend on the reagents and conditions used.

Scientific Research Applications

1-(4,5-Dimethoxy-2-methylphenyl)-2-hydroxyethan-1-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: This compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4,5-Dimethoxy-2-methylphenyl)-2-hydroxyethan-1-one involves its interaction with specific molecular targets and pathways. The hydroxyethanone group can form hydrogen bonds with biological molecules, influencing their activity. The methoxy groups may also play a role in modulating the compound’s reactivity and interactions with enzymes and receptors .

Comparison with Similar Compounds

1-(4,5-Dimethoxy-2-methylphenyl)-2-hydroxyethan-1-one can be compared with similar compounds such as:

• 1-(4,5-Dimethoxy-2-methylphenyl)ethan-1-one
• 1-(4,5-Dimethoxy-2-methylphenyl)propan-1-one
• 1-(4,5-Dimethoxy-2-methylphenyl)methylamine

These compounds share similar structural features but differ in their functional groups and chemical properties.